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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structural features of 4-Mercaptobenzenesulfonic acid. The information is curated for
professionals in research and development, with a focus on data-driven insights and practical

experimental guidance.

Chemical Identity and Physical Properties

4-Mercaptobenzenesulfonic acid, also known as 4-sulfidobenzenosulfonic acid, is an
aromatic organic compound containing both a sulfonic acid and a thiol functional group.[1]
These functional groups impart distinct chemical characteristics to the molecule, making it a
subject of interest in various chemical and pharmaceutical applications.

Table 1: General and Physical Properties of 4-Mercaptobenzenesulfonic Acid
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Property Value Source(s)
IUPAC Name 4-sulfanylbenzenesulfonic acid  [1]
CAS Number 7134-41-0 [1]
Molecular Formula CeHe03S2 [1]
Molecular Weight 190.24 g/mol [2]
Appearance Solid (Physical form) [2]
Melting Point 251-253 °C
N ) Decomposes before boiling

Boiling Point )

(Predicted)

Soluble in water and polar
Solubility organic solvents like ethanol. [21[31[41[5]6]

Insoluble in nonpolar solvents.

pKa (Sulfonic Acid Group)

< 0 (Estimated based on
benzenesulfonic acid, pKa =
-2.8t00.7)

[7]

pKa (Thiol Group)

~6-7 (Estimated based on

thiophenol, pKa = 6.6)

[1]

Chemical Structure

The structure of 4-Mercaptobenzenesulfonic acid is characterized by a benzene ring

substituted with a sulfonic acid group (-SOsH) and a thiol group (-SH) at the para position

(positions 1 and 4).

Table 2: Structural Identifiers for 4-Mercaptobenzenesulfonic Acid
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Identifier Representation Source(s)

C1=CC(=CC=C1S)S(=0)
SMILES [1]
(=0)0

INChl=1S/C6H603S2/c7-
InChl 11(8,9)6-3-1-5(10)2-4-6/h1- [1]
4,10H,(H,7,8,9)

ULBNVDPBWRTOPN-
InChlKey [1]
UHFFFAOYSA-N

Below is a 2D representation of the chemical structure of 4-Mercaptobenzenesulfonic acid.
Caption: 2D Structure of 4-Mercaptobenzenesulfonic Acid

Experimental Protocols
Synthesis of 4-Mercaptobenzenesulfonic Acid

A common synthetic route to 4-Mercaptobenzenesulfonic acid involves the reduction of 4-
chlorobenzenesulfonyl chloride. This multi-step process is outlined below.

Workflow for the Synthesis of 4-Mercaptobenzenesulfonic Acid

( )~

Click to download full resolution via product page
Caption: Synthesis workflow from Chlorobenzene.
Step 1: Synthesis of 4-Chlorobenzenesulfonyl Chloride

This intermediate can be synthesized by the reaction of chlorobenzene with an excess of
chlorosulfonic acid.[1]

o Materials: Chlorobenzene, Chlorosulfonic acid.
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e Procedure: Slowly add chlorobenzene to a stirred, cooled solution of excess chlorosulfonic
acid. The reaction is typically carried out at a controlled temperature to prevent side
reactions. After the addition is complete, the reaction mixture is stirred for a specified period.
The product is then isolated by carefully pouring the reaction mixture onto crushed ice,
followed by filtration and washing of the precipitated solid.

Step 2: Reduction of 4-Chlorobenzenesulfonyl Chloride to 4-Mercaptobenzenesulfonic Acid

The sulfonyl chloride is then reduced to the corresponding thiol. A common reducing agent for

this transformation is zinc dust in an acidic medium.
o Materials: 4-Chlorobenzenesulfonyl chloride, Zinc dust, Sulfuric acid.

e Procedure: A suspension of 4-chlorobenzenesulfonyl chloride in a suitable solvent (e.g.,
agueous ethanol) is treated with zinc dust. Dilute sulfuric acid is then added portion-wise
while maintaining a controlled temperature. The reaction is monitored until the starting
material is consumed.

Purification by Recrystallization

The crude 4-Mercaptobenzenesulfonic acid can be purified by recrystallization. The choice of
solvent is critical for effective purification. Given its polar nature, water or agueous alcohol
mixtures are potential recrystallization solvents.

e General Procedure:

[e]

Dissolve the crude solid in a minimum amount of hot solvent.

o If colored impurities are present, treat the hot solution with a small amount of activated
carbon and filter hot through a fluted filter paper.

o Allow the filtrate to cool slowly to room temperature to induce crystallization.
o Complete the crystallization by cooling in an ice bath.

o Collect the purified crystals by vacuum filtration and wash with a small amount of cold

solvent.
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o Dry the crystals under vacuum.

Analytical Characterization

The purity and identity of the synthesized 4-Mercaptobenzenesulfonic acid can be confirmed
using various analytical techniques.

Table 3: Analytical Methods for Characterization

Technique Expected Observations

] ] A sharp melting point close to the literature
Melting Point o ] ]
value indicates high purity.

The spectrum should show characteristic peaks

for the aromatic protons, with splitting patterns
IH NMR , _ _

corresponding to a 1,4-disubstituted benzene

ring, and a peak for the thiol proton.

The spectrum should display the expected

number of signals for the aromatic carbons, with
13C NMR chemical shifts influenced by the electron-

withdrawing sulfonic acid group and the

electron-donating thiol group.

The spectrum should exhibit characteristic
FTIR absorption bands for the O-H stretch of the
sulfonic acid, S=0 stretches, S-O stretch, and

the S-H stretch of the thiol group.

The mass spectrum will show the molecular ion
Mass Spectrometry peak corresponding to the molecular weight of

the compound.

Spectral Data (Predicted and from Related
Compounds)

While experimental spectra for 4-Mercaptobenzenesulfonic acid are not readily available in
public databases, the expected spectral characteristics can be inferred from data on similar
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compounds.

Table 4: Predicted/Related Spectral Data

Region/Chemical Shift

Technique Assignment
(ppm)
Aromatic protons (two
IH NMR ~7.2-7.8
doublets)
~3.4 Thiol proton (-SH)
Sulfonic acid proton (-SOsH)
~12-13 (often broad and may
exchange with solvent)
13C NMR ~125-145 Aromatic carbons
FT-IR (cm™1) ~3400-3500 (broad) O-H stretch (sulfonic acid)
~2550-2600 (weak) S-H stretch (thiol)

S=0 and S-O stretches

(sulfonic acid)

~1250-1120 and ~1080-1010

Safety and Handling

4-Mercaptobenzenesulfonic acid should be handled with appropriate safety precautions in a

well-ventilated fume hood. It is advisable to consult the Safety Data Sheet (SDS) for detailed

information on hazards, handling, and disposal.

o Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes

skin and eye irritation.[2]

o Precautionary Statements: Wear protective gloves, protective clothing, and eye/face

protection. Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

This guide provides a foundational understanding of the chemical properties, structure, and

handling of 4-Mercaptobenzenesulfonic acid. For specific applications, further research and

experimental validation are recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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